Cas no 2137099-34-2 (2-(1s,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid)

• Product Name: 2-(1s,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid
• CAS No: 2137099-34-2
• MF: C₁₃H₁₄BrFO₂
• MW: 301.151466846466
• CID: 5936934
• PubChem ID: 165799961
• Update Time: 2025-10-22

2-(1s,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1s,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid
• 2-[(1s,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutyl]acetic acid
• 2137099-34-2
• EN300-1129389

• Inchi： 1S/C13H14BrFO2/c1-8-2-3-9(14)4-11(8)13(7-12(16)17)5-10(15)6-13/h2-4,10H,5-7H2,1H3,(H,16,17)
• InChI Key： LXVRPBDJNHZEID-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)C1(CC(=O)O)CC(C1)F

Computed Properties

• Exact Mass: 300.01612g/mol
• Monoisotopic Mass: 300.01612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(1s,3r)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid

2-(1S,3R)-1-(5-Bromo-2-Methylphenyl)-3-Fluorocyclobutylacetic Acid: A Comprehensive Overview

The compound 2-(1S,3R)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid, identified by the CAS number 2137099-34-2, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with a bromine atom, a methyl group, and a fluorine atom, along with an acetic acid moiety. The stereochemistry of the molecule is defined by the (1S,3R) configuration, which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of cyclobutane-based compounds in drug discovery due to their rigid structure and ability to form specific interactions with biological targets. The presence of a bromine atom in the aromatic ring introduces additional electronic effects, making this compound particularly interesting for applications in medicinal chemistry. Researchers have explored the potential of this compound as a lead molecule for developing novel therapeutics targeting various diseases, including cancer and inflammatory conditions.

The synthesis of 2-(1S,3R)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid involves a multi-step process that combines principles from organic synthesis and stereochemistry. The use of chiral auxiliaries and asymmetric catalysis has been pivotal in achieving the desired stereochemical outcome. This compound has also been studied for its reactivity under various reaction conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

In terms of biological activity, this compound has shown promising results in preliminary assays. Its ability to inhibit specific enzymes and modulate cellular pathways has been documented in recent research papers. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in cancer cell proliferation. Additionally, the compound's selectivity profile suggests that it could be further optimized to enhance its therapeutic index.

The structural features of this compound also make it a valuable tool for studying molecular recognition and supramolecular chemistry. The cyclobutane ring provides a rigid framework that can be exploited for designing self-assembling systems or molecular switches. Furthermore, the presence of electron-withdrawing groups like bromine and fluorine enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions.

From an environmental perspective, understanding the degradation pathways and ecotoxicological effects of 2-(1S,3R)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid is essential for ensuring its safe use in industrial and pharmaceutical applications. Recent research has focused on evaluating its biodegradability under different environmental conditions, providing insights into its potential impact on ecosystems.

In conclusion, 2-(1S,3R)-1-(5-bromo-2-methylphenyl)-3-fluorocyclobutylacetic acid represents a fascinating example of how complex organic molecules can be designed and synthesized to address pressing challenges in science and medicine. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a valuable asset for future research and development efforts.